molecular formula C13H19N B8765681 N-(2-methylcyclohexyl)aniline CAS No. 189238-63-9

N-(2-methylcyclohexyl)aniline

Cat. No.: B8765681
CAS No.: 189238-63-9
M. Wt: 189.30 g/mol
InChI Key: NPULSXAGHNCZTP-UHFFFAOYSA-N
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Description

N-(2-methylcyclohexyl)aniline is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

189238-63-9

Molecular Formula

C13H19N

Molecular Weight

189.30 g/mol

IUPAC Name

N-(2-methylcyclohexyl)aniline

InChI

InChI=1S/C13H19N/c1-11-7-5-6-10-13(11)14-12-8-3-2-4-9-12/h2-4,8-9,11,13-14H,5-7,10H2,1H3

InChI Key

NPULSXAGHNCZTP-UHFFFAOYSA-N

Canonical SMILES

CC1CCCCC1NC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 100-mL flask, the following mixture is heated at reflux for 30 h: 9.3 g aniline, 11.2 g 2-methylcyclohexanone and 12 g benzotriazole. Then, 200 mL of methanol and 5 g of NaBH4 in portions are added to the mixture, which is then heated at reflux for 30 min. The solution is allowed to cool, and 100 mL of water are added to the mixture, which is extracted with 2×100 mL diisopropyl ether. The organic phase is recovered, dried over magnesium sulfate and reduced to dryness. In this manner, 7 g of the desired amine are produced.
Quantity
9.3 g
Type
reactant
Reaction Step One
Quantity
11.2 g
Type
reactant
Reaction Step Two
Quantity
12 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
Quantity
5 g
Type
reactant
Reaction Step Five
Quantity
200 mL
Type
solvent
Reaction Step Five

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